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Compound of Interest

Compound Name: Perfluoroundecanoic acid

Cat. No.: B052710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perfluoroundecanoic acid
(PFUnDA), a long-chain per- and polyfluoroalkyl substance (PFAS). This document details its

chemical identity, physicochemical properties, toxicological profile, and known signaling

pathway interactions. It also includes a detailed experimental protocol for its analysis in

aqueous matrices.

Chemical Identity and Molecular Structure
Perfluoroundecanoic acid, also known as PFUnDA, is a synthetic fluorinated carboxylic acid.

Due to the high strength of the carbon-fluorine bond, it is extremely persistent in the

environment and has been detected in various environmental matrices and human serum.[1][2]

CAS Number: 2058-94-8

Molecular Formula: C₁₁HF₂₁O₂

Linear Formula: CF₃(CF₂)₉CO₂H

Molecular Structure:

The structure of PFUnDA consists of a ten-carbon perfluorinated chain attached to a carboxylic

acid functional group. This structure gives the molecule both hydrophobic and hydrophilic

properties, contributing to its unique environmental behavior and biological interactions.
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Physicochemical and Toxicological Data
The following table summarizes key quantitative data for Perfluoroundecanoic acid.

Property Value Reference

Molecular Weight 564.09 g/mol --INVALID-LINK--

Melting Point 96-101 °C --INVALID-LINK--

Boiling Point 160 °C at 60 mmHg --INVALID-LINK--

Environmental Occurrence

- Surface Water (USA) Up to 1.9 ng/L [1]

- Surface Water (Florida, USA) Mean of 3 ng/L [1]

- Seawater (Yangtze River

Estuary)
0.05–0.26 ng/L [1]

- Soil (USA) 10 µg/kg [1]

- Sediment (USA) 14 µg/kg [1]

- Human Blood Serum

(Geometric Mean)
0.212 - 0.562 ng/mL [3]

Toxicological Data

- Developmental Toxicity
Associated with reduced birth

weight
[4]

- Endocrine Disruption
Altered thyroid hormone levels

in newborns
[4]

Signaling Pathway Interactions
PFUnDA is known to interact with key cellular signaling pathways, primarily the Peroxisome

Proliferator-Activated Receptor (PPAR) signaling pathway. There is also evidence suggesting

that long-chain PFAS, like PFUnDA, can modulate the Toll-like Receptor (TLR) signaling

pathway, leading to immunotoxicity.
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PPARα Signaling Pathway
PFUnDA, like other perfluorinated carboxylic acids, is an agonist for Peroxisome Proliferator-

Activated Receptor alpha (PPARα).[5] PPARα is a nuclear receptor that plays a crucial role in

the regulation of lipid metabolism and energy homeostasis.[6] Activation of PPARα by PFUnDA

leads to the transcription of genes involved in fatty acid oxidation.[6] This interaction is

considered a key mechanism for the observed hepatotoxicity and alterations in lipid

metabolism associated with PFUnDA exposure.[5]
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Sample Preparation

Analysis

Data Processing

1. Sample Collection
(Polypropylene containers)

2. Spiking
(Add isotopically labeled surrogates)

3. Dilution
(1:1 with methanol)

4. Filtration
(Syringe filtration)

5. LC-MS/MS Analysis
(e.g., C18 column, MRM mode)

6. Quantification
(External standard calibration)

7. Data Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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